Neridienone B
Neridienone B
Neridienone B is a natural product found in Nerium oleander with data available.
Brand Name:
Vulcanchem
CAS No.:
61671-56-5
VCID:
VC0033390
InChI:
InChI=1S/C21H28O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(24)11-22)21(15,2)19(25)10-17(14)20/h3-4,9,14-18,22,24H,5-8,10-11H2,1-2H3/t14-,15-,16+,17-,18+,20-,21-/m0/s1
SMILES:
CC12CCC(=O)C=C1C=CC3C2CC(=O)C4(C3CCC4C(CO)O)C
Molecular Formula:
C21H28O4
Molecular Weight:
344.451
Neridienone B
CAS No.: 61671-56-5
Cat. No.: VC0033390
Molecular Formula: C21H28O4
Molecular Weight: 344.451
* For research use only. Not for human or veterinary use.
Specification
| Description | Neridienone B is a natural product found in Nerium oleander with data available. |
|---|---|
| CAS No. | 61671-56-5 |
| Molecular Formula | C21H28O4 |
| Molecular Weight | 344.451 |
| IUPAC Name | (8R,9S,10R,13S,14S,17S)-17-[(1S)-1,2-dihydroxyethyl]-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione |
| Standard InChI | InChI=1S/C21H28O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(24)11-22)21(15,2)19(25)10-17(14)20/h3-4,9,14-18,22,24H,5-8,10-11H2,1-2H3/t14-,15-,16+,17-,18+,20-,21-/m0/s1 |
| Standard InChI Key | NCBLKWGLSQARQJ-BJSXQCTJSA-N |
| SMILES | CC12CCC(=O)C=C1C=CC3C2CC(=O)C4(C3CCC4C(CO)O)C |
| Appearance | Powder |
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